Diprotin B
Diprotin B
Diprotin B is an inhibitor for dipeptidyl peptidase IV.
Brand Name:
Vulcanchem
CAS No.:
90614-49-6
VCID:
VC0526293
InChI:
InChI=1S/C16H29N3O4/c1-9(2)8-11(16(22)23)18-14(20)12-6-5-7-19(12)15(21)13(17)10(3)4/h9-13H,5-8,17H2,1-4H3,(H,18,20)(H,22,23)/t11-,12-,13-/m0/s1
SMILES:
CC(C)CC(C(=O)O)NC(=O)C1CCCN1C(=O)C(C(C)C)N
Molecular Formula:
C16H29N3O4
Molecular Weight:
327.42 g/mol
Diprotin B
CAS No.: 90614-49-6
Cat. No.: VC0526293
Molecular Formula: C16H29N3O4
Molecular Weight: 327.42 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Diprotin B is an inhibitor for dipeptidyl peptidase IV. |
|---|---|
| CAS No. | 90614-49-6 |
| Molecular Formula | C16H29N3O4 |
| Molecular Weight | 327.42 g/mol |
| IUPAC Name | (2S)-2-[[(2S)-1-[(2S)-2-amino-3-methylbutanoyl]pyrrolidine-2-carbonyl]amino]-4-methylpentanoic acid |
| Standard InChI | InChI=1S/C16H29N3O4/c1-9(2)8-11(16(22)23)18-14(20)12-6-5-7-19(12)15(21)13(17)10(3)4/h9-13H,5-8,17H2,1-4H3,(H,18,20)(H,22,23)/t11-,12-,13-/m0/s1 |
| Standard InChI Key | NHXZRXLFOBFMDM-AVGNSLFASA-N |
| Isomeric SMILES | CC(C)C[C@@H](C(=O)[O-])NC(=O)[C@@H]1CCCN1C(=O)[C@H](C(C)C)[NH3+] |
| SMILES | CC(C)CC(C(=O)O)NC(=O)C1CCCN1C(=O)C(C(C)C)N |
| Canonical SMILES | CC(C)CC(C(=O)[O-])NC(=O)C1CCCN1C(=O)C(C(C)C)[NH3+] |
| Appearance | Solid powder |
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